Cas no 1171709-53-7 (1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid
• CAS No: 1171709-53-7
• MF: C₅H₅N₃O₄
• MW: 171.110900640488
• MDL: MFCD10001568
• CID: 4683090
• Update Time: 2025-06-12

1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid
• 1-methyl-5-nitropyrazole-3-carboxylic acid
• 1-methyl-5-nitro-pyrazole-3-carboxylic acid
• STK353399
• SBB026470
• BBL104342
• FCH880363
• ST45134987
• 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid

• MDL： MFCD10001568
• Inchi： 1S/C5H5N3O4/c1-7-4(8(11)12)2-3(6-7)5(9)10/h2H,1H3,(H,9,10)
• InChI Key： LANAGXKGLVPPDP-UHFFFAOYSA-N
• SMILES： OC(C1C=C([N+](=O)[O-])N(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 213
• Topological Polar Surface Area: 101

1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid

Recent Advances in the Application of 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid (CAS: 1171709-53-7) in Chemical Biology and Pharmaceutical Research

1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid (CAS: 1171709-53-7) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals targeting various diseases. Recent studies have highlighted its utility in medicinal chemistry, owing to its unique chemical properties and versatility in functionalization. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid as a building block for the synthesis of kinase inhibitors. The compound's nitro and carboxylic acid functional groups allow for selective modifications, enabling the creation of derivatives with enhanced binding affinity to target proteins. The study reported a series of novel inhibitors derived from this compound, showing promising activity against cancer-related kinases.

Another significant application of 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid was explored in a recent Nature Communications article, where it was used as a precursor for the development of antimicrobial agents. The research team synthesized a library of pyrazole-based compounds and evaluated their efficacy against drug-resistant bacterial strains. The results indicated that derivatives of this compound exhibited potent antibacterial activity, with minimal cytotoxicity to human cells, suggesting potential for further development as novel antibiotics.

From a synthetic chemistry perspective, advancements in the production of 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid have been reported in several recent patents. Improved synthetic routes have been developed to enhance yield and purity, making the compound more accessible for pharmaceutical applications. These innovations include optimized nitration conditions and novel purification techniques that significantly reduce production costs while maintaining high quality standards.

The compound's mechanism of action in various biological systems has also been a subject of recent investigation. Studies utilizing computational modeling and X-ray crystallography have provided insights into how 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid derivatives interact with biological targets at the molecular level. These findings are crucial for rational drug design and could lead to more effective therapeutics with fewer side effects.

Looking forward, researchers anticipate that 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid will continue to play a significant role in drug discovery efforts. Its structural features make it particularly valuable for fragment-based drug design and combinatorial chemistry approaches. Current clinical trials involving compounds derived from this scaffold are showing encouraging results, particularly in oncology and infectious disease applications.

In conclusion, 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid (CAS: 1171709-53-7) represents an important chemical entity in modern pharmaceutical research. The recent studies highlighted in this brief demonstrate its versatility and potential across multiple therapeutic areas. As synthetic methodologies continue to improve and our understanding of its biological interactions deepens, this compound is likely to contribute significantly to the development of new medicines in the coming years.